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Compound of Interest

Compound Name: Monobutyltin oxide

Cat. No.: B1276338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of monobutyltin oxide
(MBTO), a versatile organotin compound with significant applications in various industrial and

research settings. This document details its commercial availability, purity grades, and the

experimental protocols for its synthesis and analysis, offering valuable information for

professionals in drug development, materials science, and chemical synthesis.

Commercial Availability and Purity Grades
Monobutyltin oxide is commercially available from a range of chemical suppliers, catering to

different research and industrial needs. The purity of MBTO is a critical parameter for its

application, particularly in sensitive areas such as catalysis and pharmaceutical intermediate

synthesis. The following table summarizes the purity specifications from various commercial

sources.
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Supplier
Product
Name/Grade

Purity Specification CAS Number

Vesta Chemicals ViaCat 4100

Tin content: 54.80 –

59.50 %Chlorine

content: ≤1.00

%Volatility: ≤1.00 %

2273-43-0

CP Lab Safety Monobutyltin Oxide Sn 56.5%±0.5% 2273-43-0

Zhishang Chemical Monobutyltin Oxide Purity: 99.0% min 2273-43-0

Unnamed (from

Patent)
Butyl Stannoic Acid

Sn: 55.56%Cl:

0.4%Purity: 99.3%
Not specified

Tokyo Chemical

Industry
Monobutyltin Oxide Assay: 65.0 to 73.6 % 2273-43-0

It is important to note that "purity" can be defined by different metrics, including the percentage

of the main component or the content of key elements like tin. Researchers should consult the

suppliers' technical data sheets for detailed impurity profiles.

Experimental Protocols
The synthesis and analysis of monobutyltin oxide involve specific chemical procedures. The

following sections detail common experimental methodologies.

Synthesis of Monobutyltin Oxide
A prevalent method for synthesizing monobutyltin oxide involves the hydrolysis of

monobutyltin trichloride under alkaline conditions.[1] A typical laboratory-scale synthesis is as

follows:

Reaction Setup: A solution of sodium carbonate (Na2CO3) in water is prepared in a reaction

vessel. Ammonia water is added, and the solution is heated to 50°C.

Addition of Precursor: Monobutyltin trichloride is slowly added dropwise to the heated

alkaline solution.[2] The reaction is maintained at a constant temperature for approximately 2

hours.
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Washing and Filtration: After the reaction is complete, the resulting solid monobutyltin
oxide is filtered. The filter cake is washed with water, typically at a temperature of 50-60°C,

to remove impurities.

Drying: The washed product is dried under vacuum to yield the final monobutyltin oxide
powder.[1]

Analytical Methods for Purity Assessment
The purity of monobutyltin oxide can be assessed using various analytical techniques.[3]

These methods are crucial for quality control and for ensuring the material meets the

specifications for its intended application.

Chromatographic Techniques: High-performance liquid chromatography (HPLC) and gas

chromatography (GC) are powerful methods for separating and quantifying monobutyltin
oxide from related organotin compounds and other impurities.[3]

Mass Spectrometry (MS): When coupled with chromatography (e.g., GC-MS), mass

spectrometry provides definitive identification of the compound and its impurities based on

their mass-to-charge ratio.[3]

Elemental Analysis: The tin content is a key parameter for monobutyltin oxide and can be

determined by techniques such as inductively coupled plasma optical emission spectrometry

(ICP-OES) or atomic absorption spectroscopy (AAS).

Visualizing the Synthesis and Quality Control
Workflow
The following diagrams illustrate the key stages in the production and quality assurance of

monobutyltin oxide.
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Caption: A generalized workflow for the synthesis of monobutyltin oxide.
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Caption: Quality control workflow for monobutyltin oxide analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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